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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the experimental procedures and data

analysis involved in the study of Direct Orange 118 dye adsorption onto activated carbon. The

protocols outlined herein are compiled from established methodologies for similar dye

adsorption studies and are intended to serve as a detailed guide for researchers in this field.

Introduction
Direct Orange 118 (CAS No. 60202-34-8) is a synthetic azo dye widely used in the textile and

paper industries.[1][2][3] The discharge of effluents containing such dyes into water bodies is a

significant environmental concern due to their color, persistence, and potential toxicity.

Adsorption using activated carbon is a highly effective and widely used method for the removal

of dyes from aqueous solutions due to its large surface area and porous structure.[4][5]

These application notes provide a framework for investigating the equilibrium, kinetics, and

thermodynamics of Direct Orange 118 adsorption on activated carbon.

Experimental Protocols
Materials and Reagents

Adsorbent: Activated Carbon (commercial or laboratory-prepared). For laboratory

preparation, various precursors like coconut shells, orange peels, or other agricultural waste

can be used.
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Adsorbate: Direct Orange 118 dye.

Chemicals for Activated Carbon Preparation (if applicable): Phosphoric acid (H₃PO₄), Zinc

chloride (ZnCl₂), or other activating agents.

pH adjustment: Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions (0.1 M).

Reagent Grade Water: Deionized or distilled water.

Preparation of Activated Carbon (Example using a
precursor)

Washing and Drying: The chosen precursor material (e.g., orange peels) is washed

thoroughly with distilled water to remove surface impurities and then dried in an oven at

105°C for 24 hours.

Carbonization: The dried precursor is carbonized in a muffle furnace at a specific

temperature (e.g., 500-800°C) for a set duration (e.g., 1-2 hours) in the absence of air.

Activation: The resulting char is chemically activated by impregnating it with an activating

agent (e.g., H₃PO₄ or ZnCl₂) in a specific ratio (e.g., 1:1 w/w) for several hours. The

impregnated char is then heated again in the furnace under controlled conditions.

Washing and Neutralization: The activated product is washed repeatedly with hot distilled

water until the pH of the washing solution becomes neutral.

Drying and Sieving: The final activated carbon is dried in an oven at 110°C for 24 hours and

then sieved to obtain the desired particle size.

Preparation of Direct Orange 118 Stock Solution
A stock solution of Direct Orange 118 (e.g., 1000 mg/L) is prepared by accurately weighing

the required amount of dye powder and dissolving it in a known volume of distilled water.

Working solutions of desired concentrations are prepared by diluting the stock solution.

Batch Adsorption Experiments
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Batch adsorption studies are performed to investigate the effect of various parameters on the

adsorption process.

Effect of Contact Time: A fixed amount of activated carbon (e.g., 0.1 g) is added to a series of

flasks containing a fixed volume (e.g., 100 mL) of Direct Orange 118 solution of a specific

initial concentration. The flasks are agitated at a constant speed and temperature. Samples

are withdrawn at different time intervals, filtered, and the remaining dye concentration is

analyzed.

Effect of Initial Dye Concentration: The experiment is conducted by varying the initial

concentration of the Direct Orange 118 solution while keeping the adsorbent dose, contact

time, temperature, and pH constant.

Effect of Adsorbent Dose: The amount of activated carbon is varied while keeping the initial

dye concentration, contact time, temperature, and pH constant.

Effect of pH: The pH of the dye solution is adjusted to different values using HCl and NaOH

before adding the activated carbon. The adsorbent dose, initial dye concentration, contact

time, and temperature are kept constant.

Analytical Procedure
The concentration of Direct Orange 118 in the solutions before and after adsorption is

determined using a UV-Vis spectrophotometer at its maximum absorbance wavelength (λmax).

The λmax for direct orange dyes typically falls in the range of 400-500 nm. The exact λmax for

Direct Orange 118 should be determined by scanning the UV-Vis spectrum of a dilute solution

of the dye.

The amount of dye adsorbed per unit mass of activated carbon at equilibrium (qe, mg/g) and at

any time t (qt, mg/g) can be calculated using the following equations:

qe = (C₀ - Ce) * V / m

qt = (C₀ - Ct) * V / m

Where:
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C₀ is the initial dye concentration (mg/L).

Ce is the equilibrium dye concentration (mg/L).

Ct is the dye concentration at time t (mg/L).

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Data Presentation
The following tables present representative quantitative data from studies on the adsorption of

similar orange dyes on activated carbon. These values should be considered as illustrative

examples.

Equilibrium Isotherm Parameters (Representative Data)
Isotherm Model Parameters Value

Langmuir q_max (mg/g) 150.8

K_L (L/mg) 0.085

R² 0.992

Freundlich K_F ((mg/g)(L/mg)^(1/n)) 18.4

n 2.65

R² 0.978

Caption: Representative Langmuir and Freundlich isotherm parameters for the adsorption of an

orange dye on activated carbon.

Kinetic Model Parameters (Representative Data)
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Kinetic Model Parameters Value

Pseudo-First-Order q_e (cal) (mg/g) 112.5

k₁ (1/min) 0.023

R² 0.965

Pseudo-Second-Order q_e (cal) (mg/g) 148.2

k₂ (g/mg·min) 0.0002

R² 0.998

Caption: Representative kinetic parameters for the adsorption of an orange dye on activated

carbon.

Thermodynamic Parameters (Representative Data)
Temperature (K) ΔG° (kJ/mol) ΔH° (kJ/mol) ΔS° (J/mol·K)

298 -5.87 25.4 104.9

308 -6.92

318 -7.97

Caption: Representative thermodynamic parameters for the adsorption of an orange dye on

activated carbon.
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Caption: Experimental workflow for adsorption studies.

Adsorption Process Overview
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Caption: Conceptual diagram of the adsorption process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Adsorption of Direct
Orange 118 on Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380279#adsorption-studies-of-direct-orange-118-
on-activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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